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For Immediate Release

This publication provides a comprehensive comparison of the fungicide anilazine's impact on

non-target organisms, offering researchers, scientists, and drug development professionals a

thorough analysis of its toxicological profile. This guide includes quantitative data, detailed

experimental protocols, and visual representations of its mode of action to facilitate an

objective assessment of its environmental and biological effects.

Executive Summary
Anilazine, a triazine fungicide, has been utilized for the control of various fungal diseases on

crops. While effective against target pathogens, its broader ecological impact warrants careful

consideration. This guide synthesizes available data on the toxicity of anilazine to a range of

non-target organisms, including mammals, fish, aquatic invertebrates, earthworms, and

honeybees. For comparative purposes, toxicological data for other commonly used fungicides

—chlorothalonil, mancozeb, and propiconazole—are also presented.

Comparative Toxicity of Anilazine and Other
Fungicides
The following tables summarize the acute toxicity of anilazine and select alternative fungicides

to various non-target organisms. The data is presented as LD50 (Lethal Dose, 50%) for
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terrestrial and avian species and LC50 (Lethal Concentration, 50%) or EC50 (Effective

Concentration, 50%) for aquatic species.

Table 1: Acute Toxicity to Mammals
Compound Species Route

LD50 (mg/kg
bw)

Reference

Anilazine Rat (M&F) Oral >5000 [1]

Anilazine Rabbit Dermal >9400 [2]

Chlorothalonil Rat Oral >10000

Mancozeb Rat Oral >5000

Propiconazole Rat Oral 1517

Table 2: Acute Toxicity to Fish
Compound Species

Exposure
Duration

LC50 (µg/L) Reference

Anilazine

Rainbow Trout

(Oncorhynchus

mykiss)

96 hours 140 [3]

Chlorothalonil

Rainbow Trout

(Oncorhynchus

mykiss)

96 hours 45

Mancozeb

Rainbow Trout

(Oncorhynchus

mykiss)

96 hours 460 [4]

Propiconazole

Rainbow Trout

(Oncorhynchus

mykiss)

96 hours 850

Table 3: Acute Toxicity to Aquatic Invertebrates
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Compound Species
Exposure
Duration

LC50/EC50
(µg/L)

Reference

Anilazine

Scud

(Gammarus

fasciatus)

96 hours 0.27 [3]

Chlorothalonil
Water Flea

(Daphnia magna)
48 hours 70

Mancozeb
Water Flea

(Daphnia magna)
48 hours 3800 [4]

Propiconazole
Water Flea

(Daphnia magna)
48 hours 4800

Table 4: Acute Toxicity to Earthworms
Compound Species

Exposure
Duration

LC50 (mg/kg
soil)

Reference

Anilazine Eisenia fetida 14 days Not Found

Chlorothalonil Eisenia fetida 14 days 268.5 [5]

Mancozeb Eisenia fetida 14 days >1000

Propiconazole Eisenia fetida 14 days 486

Table 5: Acute Contact Toxicity to Honeybees
Compound Species

Exposure
Duration

LD50 (µ g/bee ) Reference

Anilazine Apis mellifera 48 hours >100

Chlorothalonil Apis mellifera 48 hours >101.8

Mancozeb Apis mellifera 72 hours >138 [2]

Propiconazole Apis mellifera 48 hours >100
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Mechanism of Action and Signaling Pathways
Anilazine's primary mode of action in target fungi is the inhibition of mitochondrial respiration

by disrupting the electron transport chain, which ultimately leads to ATP depletion and cell

death.[6] While the precise molecular targets in non-target organisms are not as extensively

studied, it is plausible that a similar mechanism contributes to its toxicity, given the conserved

nature of mitochondrial respiration across eukaryotes.

The following diagram illustrates the generalized signaling pathway of anilazine-induced

mitochondrial dysfunction.
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Caption: Generalized pathway of anilazine-induced mitochondrial toxicity.

Experimental Protocols
This section details the methodologies for key experiments cited in the toxicological

assessment of anilazine and other fungicides.

Earthworm Acute Toxicity Test (OECD 207)
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This test evaluates the acute toxicity of a substance to earthworms (Eisenia fetida).

Test Substance Preparation: The test substance is mixed with an artificial soil substrate at

various concentrations.

Test Organisms: Adult earthworms with a well-developed clitellum are used.

Procedure:

Ten earthworms are introduced into each test container with the prepared soil.

The containers are maintained at 20 ± 2°C with a defined light-dark cycle for 14 days.

Mortality and sublethal effects (e.g., behavioral changes, weight loss) are recorded at 7

and 14 days.

Endpoint: The LC50, the concentration that causes mortality in 50% of the test organisms, is

calculated.

The following diagram outlines the workflow for the OECD 207 earthworm acute toxicity test.
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Caption: Workflow for the OECD 207 earthworm acute toxicity test.

Daphnia sp. Acute Immobilisation Test (OECD 202)
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This test determines the acute toxicity of a substance to the aquatic invertebrate Daphnia

magna.

Test Substance Preparation: A series of concentrations of the test substance are prepared in

a suitable aqueous medium.

Test Organisms: Young daphnids (less than 24 hours old) are used.

Procedure:

Groups of daphnids are exposed to each test concentration in glass vessels.

The vessels are maintained at 20 ± 2°C in the dark for 48 hours.

The number of immobile daphnids is recorded at 24 and 48 hours. Immobilisation is

defined as the inability to swim within 15 seconds after gentle agitation.

Endpoint: The EC50, the concentration that causes immobilisation in 50% of the test

organisms, is calculated.

Soil Respiration: Substrate-Induced Respiration (SIR)
Method
This method assesses the impact of a substance on the overall activity of the soil microbial

community.

Soil Sampling and Preparation: Soil samples are collected, sieved, and pre-incubated.

Procedure:

A readily metabolizable carbon source, such as glucose, is added to the soil samples to

induce a respiratory response.

The test substance is added at various concentrations.

The rate of CO2 evolution from the soil is measured over a set period using an infrared

gas analyzer or by trapping the CO2 in an alkaline solution and titrating.
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Endpoint: The inhibition of the microbial respiration rate compared to a control without the

test substance is determined.

Conclusion
The data compiled in this guide indicate that anilazine exhibits varying degrees of toxicity to

different non-target organisms. It is highly toxic to some aquatic invertebrates, while showing

lower toxicity to mammals. When compared to other fungicides, anilazine's toxicity profile is

not uniform, being more toxic to certain organisms and less so to others. Researchers and

professionals in drug development and environmental science are encouraged to use this

guide as a resource for making informed decisions regarding the use and potential risks

associated with anilazine and to consider less impactful alternatives where feasible.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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